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Compound Name: (S)-Boc-nipecotic acid

Cat. No.: B613667 Get Quote

An In-depth Technical Guide to (S)-Boc-Nipecotic Acid: Chemical Properties and Structure

For researchers, scientists, and drug development professionals, (S)-Boc-nipecotic acid is a

valuable chiral building block in the synthesis of a variety of pharmaceutical compounds. Its

protected amine and available carboxylic acid functional groups make it a versatile

intermediate for creating complex molecular architectures, particularly in the development of

neuroactive compounds. This technical guide provides a comprehensive overview of its

chemical properties, structure, and a representative synthetic protocol.

Chemical Properties and Structure
(S)-Boc-nipecotic acid, also known as (S)-1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid,

is a white to off-white solid at room temperature.[1][2] The tert-butoxycarbonyl (Boc) protecting

group on the piperidine nitrogen enhances its stability and solubility in organic solvents,

facilitating its use in a wide range of chemical transformations.

Structural Identifiers
The unique stereochemistry and composition of (S)-Boc-nipecotic acid are defined by several

key identifiers:

SMILES String: CC(C)(C)OC(=O)N1CCC--INVALID-LINK--C(O)=O[3]

InChI Key: NXILIHONWRXHFA-QMMMGPOBSA-N[3]
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CAS Number: 88495-54-9[1][3]

Physicochemical Data
A summary of the key quantitative data for (S)-Boc-nipecotic acid is presented in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₁₁H₁₉NO₄ [1][3]

Molecular Weight 229.27 g/mol [1][3]

Melting Point 159-162 °C [1]

Boiling Point Decomposes before boiling [3]

Optical Activity [α]²²/D +57° (c=1 in chloroform) [3]

Solubility

Slightly soluble in water;

Soluble in methanol, ethanol,

DMSO, and DMF.

[3]

pKa (Predicted) 4.49 ± 0.20

Appearance White to off-white solid/powder [1][2]

Chemical Structure Visualization
The two-dimensional chemical structure of (S)-Boc-nipecotic acid is depicted in the following

diagram, generated using the DOT language.

Caption: 2D structure of (S)-Boc-nipecotic acid.

Experimental Protocols
The following is a representative experimental protocol for the synthesis of N-Boc protected

piperidine-3-carboxylic acids. This method can be adapted for the specific synthesis of the (S)-

enantiomer starting from (S)-nipecotic acid.
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Synthesis of (S)-1-(tert-Butoxycarbonyl)piperidine-3-
carboxylic acid
Materials:

(S)-Nipecotic acid

Di-tert-butyl dicarbonate (Boc₂O)

Sodium bicarbonate (NaHCO₃) or other suitable base (e.g., triethylamine)

Tetrahydrofuran (THF)

Water

Dichloromethane (DCM) or Ethyl acetate (EtOAc)

Hydrochloric acid (HCl), 1N solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography (optional, for purification)

Procedure:

Dissolution: Dissolve (S)-nipecotic acid in a mixture of tetrahydrofuran and water.

Basification and Boc-protection: To the solution, add sodium bicarbonate followed by di-tert-

butyl dicarbonate. The reaction mixture is stirred at room temperature overnight.

Work-up: After the reaction is complete (monitored by TLC), the mixture is diluted with water.

Acidification: The aqueous layer is acidified to a pH of approximately 2-3 with 1N HCl.

Extraction: The acidified aqueous layer is extracted multiple times with an organic solvent

such as dichloromethane or ethyl acetate.
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Drying and Concentration: The combined organic layers are dried over anhydrous sodium

sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude

product.

Purification (Optional): If necessary, the crude product can be purified by silica gel column

chromatography to obtain the pure (S)-Boc-nipecotic acid.

Logical Workflow for Synthesis
The general workflow for the synthesis of (S)-Boc-nipecotic acid from (S)-nipecotic acid is

illustrated in the diagram below.
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Start: (S)-Nipecotic Acid

Dissolve in THF/Water

Add Base (e.g., NaHCO3)

Add Di-tert-butyl dicarbonate (Boc2O)

Stir at Room Temperature

Reaction Work-up (Dilute with Water)

Acidify with HCl

Extract with Organic Solvent

Dry and Concentrate

Purification (Optional)

End: (S)-Boc-Nipecotic Acid

Click to download full resolution via product page

Caption: Synthetic workflow for (S)-Boc-nipecotic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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